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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

2,4-Dimethoxy-3-methylbenzaldehyde is a substituted aromatic aldehyde that serves as a
valuable building block in multi-step organic synthesis. A thorough review of scientific literature
and chemical databases indicates that this compound is not a known natural product. Its
significance lies in its role as a key starting material for the total synthesis of complex bioactive
molecules. This guide details the chemical properties of 2,4-Dimethoxy-3-
methylbenzaldehyde and its notable applications in the synthesis of (-)-kendomycin and
renierol derivatives, providing a resource for professionals in chemical and pharmaceutical
research.

Introduction: A Synthetic Origin

Despite the structural complexity often found in natural products, there is currently no scientific
evidence to suggest that 2,4-Dimethoxy-3-methylbenzaldehyde occurs naturally. Extensive
searches of natural product databases and the broader scientific literature do not yield any
reports of its isolation from plant, fungal, marine, or microbial sources. Consequently, this
document will focus on its established role as a synthetic reagent.
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Chemical and Physical Properties

The fundamental properties of 2,4-Dimethoxy-3-methylbenzaldehyde are summarized in the
table below. This data is essential for its use in designing and executing synthetic routes.

Property Value

CAS Number 7149-92-0

Molecular Formula C10H1203

Molecular Weight 180.20 g/mol

Appearance White to light yellow crystalline powder
Melting Point 52-54 °C

Synonyms 2,4-Dimethoxy-m-tolualdehyde

Role in the Total Synthesis of Bioactive Compounds

The utility of 2,4-Dimethoxy-3-methylbenzaldehyde is most prominently demonstrated in its
application as a foundational element for constructing intricate molecular architectures. Its
specific substitution pattern makes it an ideal starting point for syntheses that require a highly
functionalized aromatic ring.

Synthesis of (-)-Kendomycin

2,4-Dimethoxy-3-methylbenzaldehyde has been employed as a starting reagent in the
stereocontrolled total synthesis of (-)-kendomycin.[1][2] Kendomycin is a potent polyketide
antibiotic with significant antitumor and anti-HIV activity. The synthesis of such a complex
molecule requires a precise and efficient strategy, and the use of 2,4-Dimethoxy-3-
methylbenzaldehyde provides a reliable entry point to a key fragment of the final structure.

Synthesis of Renierol and its Derivatives

This benzaldehyde derivative is also a crucial precursor in the total syntheses of renierol,
renierol acetate, and renierol propionate.[1] Renierol is a marine alkaloid isolated from sponges
of the genus Reniera, and it exhibits cytotoxic and antimicrobial properties. The synthetic route
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to these molecules leverages the structural features of 2,4-Dimethoxy-3-methylbenzaldehyde
to build the core of the renierol framework.

Experimental Methodologies: Not Applicable for
Natural Isolation

As 2,4-Dimethoxy-3-methylbenzaldehyde has not been identified from a natural source,
there are no established experimental protocols for its extraction, isolation, or purification from
any biological matrix. The compound is commercially available from various chemical suppliers
as a synthetic chemical.

The synthetic transformations involving this aldehyde in the context of total synthesis, such as
in the path towards (-)-kendomycin, involve complex multi-step sequences. These are detailed
in specialized organic chemistry literature and are beyond the scope of a general guide.

Logical Workflow: From Precursor to Complex
Products

The following diagram illustrates the role of 2,4-Dimethoxy-3-methylbenzaldehyde as a
synthetic precursor in the production of the aforementioned bioactive compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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